Cas no 2138184-12-8 (Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate
• CAS No: 2138184-12-8
• MF: C₇H₄BrClNNaO₅S
• MW: 352.522130012512
• CID: 5837562
• PubChem ID: 165453941
• Update Time: 2025-06-13

Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723115
• sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate
• 2138184-12-8
• Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate

• Inchi： 1S/C7H5BrClNO5S.Na/c1-15-7-3(9)2-4(16(13)14)5(8)6(7)10(11)12;/h2H,1H3,(H,13,14);/q;+1/p-1
• InChI Key： IORUGQUYDAATLI-UHFFFAOYSA-M
• SMILES： BrC1=C(C=C(C(=C1[N+](=O)[O-])OC)Cl)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 350.85798g/mol
• Monoisotopic Mass: 350.85798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Additional information on Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate

Recent Advances in the Application of Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate (CAS: 2138184-12-8) in Chemical Biology and Pharmaceutical Research

The compound Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate (CAS: 2138184-12-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate as a versatile intermediate in the synthesis of complex organic molecules. Its electron-deficient aromatic ring and the presence of multiple functional groups make it an ideal candidate for various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the construction of pharmacophores for novel therapeutic agents.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the development of kinase inhibitors. The sulfinate moiety was shown to enhance the solubility and bioavailability of the resulting inhibitors, addressing a common challenge in drug formulation. Additionally, the nitro and bromo groups facilitated selective modifications, enabling the synthesis of targeted analogs with improved potency and selectivity.

Another notable application of Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate is in the field of chemical proteomics. A recent paper in Nature Chemical Biology detailed its use as a photoaffinity probe for identifying protein-ligand interactions. The compound's ability to form covalent bonds with target proteins under UV irradiation has opened new avenues for studying protein function and drug-target engagement.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate. Current research efforts are focused on optimizing reaction conditions to improve yield and purity, as well as exploring greener synthetic routes to align with sustainable chemistry principles.

In conclusion, Sodium 2-bromo-5-chloro-4-methoxy-3-nitrobenzene-1-sulfinate (CAS: 2138184-12-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifaceted reactivity and potential applications in drug discovery underscore the importance of continued investigation into its properties and uses. Future studies are expected to further elucidate its role in the development of next-generation therapeutics and chemical probes.